8-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one
Overview
Description
8-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one (8A6B3D2H1BP4O) is an organic compound belonging to the class of benzopyranones. This compound has been studied extensively due to its potential applications in a wide range of scientific research fields.
Scientific Research Applications
8A6B3D2H1BP4O has been studied extensively due to its potential applications in a wide range of scientific research fields. It has been used as a model compound for the study of molecular recognition and molecular recognition phenomena. It has also been used as a model compound for the study of enzyme catalysis, as well as for the study of the interaction between enzymes and substrates. Additionally, 8A6B3D2H1BP4O has been studied for its potential use in drug design and development.
Mechanism of Action
8A6B3D2H1BP4O has been studied extensively due to its potential applications in a wide range of scientific research fields. The mechanism of action of 8A6B3D2H1BP4O is not fully understood, however, it is believed to interact with enzymes, such as cytochrome P450 and other enzymes, in order to modulate their activity. Additionally, 8A6B3D2H1BP4O has been studied for its potential to interact with DNA and RNA, as well as other molecules, in order to modulate their activity.
Biochemical and Physiological Effects
8A6B3D2H1BP4O has been studied for its potential biochemical and physiological effects. It has been shown to interact with enzymes, such as cytochrome P450 and other enzymes, in order to modulate their activity. Additionally, 8A6B3D2H1BP4O has been studied for its potential to interact with DNA and RNA, as well as other molecules, in order to modulate their activity. It has also been studied for its potential to modulate the activity of certain hormones, such as estrogen and testosterone.
Advantages and Limitations for Lab Experiments
8A6B3D2H1BP4O has several advantages and limitations for lab experiments. One advantage is that 8A6B3D2H1BP4O is relatively stable and can be synthesized easily using a variety of methods. Additionally, 8A6B3D2H1BP4O is relatively non-toxic and has a low potential for toxicity, making it safe to use in laboratory experiments. However, 8A6B3D2H1BP4O is not very soluble in water, making it difficult to use in some laboratory experiments. Additionally, 8A6B3D2H1BP4O is not very stable in the presence of light and oxygen, making it difficult to use in certain laboratory experiments.
Future Directions
There are several potential future directions for 8A6B3D2H1BP4O. One potential future direction is to further study its potential applications in drug design and development. Additionally, 8A6B3D2H1BP4O could be studied for its potential to interact with other molecules, such as proteins, in order to modulate their activity. Additionally, 8A6B3D2H1BP4O could be studied for its potential to modulate the activity of certain hormones, such as estrogen and testosterone. Finally, 8A6B3D2H1BP4O could be studied for its potential to interact with DNA and RNA, as well as other molecules, in order to modulate their activity.
Synthesis Methods
8A6B3D2H1BP4O can be synthesized using a variety of methods, such as the reaction of 8-amino-6-bromo-3,4-dihydro-1H-benzopyran-4-one with HBr. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon. The reaction is typically conducted at room temperature, but can be conducted at higher temperatures if desired. The product can be isolated by extraction with a suitable solvent and then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one involves the conversion of 6-bromo-3,4-dihydro-2H-1-benzopyran-4-one to 8-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one through a series of reactions.", "Starting Materials": [ "6-bromo-3,4-dihydro-2H-1-benzopyran-4-one", "Sodium hydride (NaH)", "Ammonium chloride (NH4Cl)", "Sodium nitrite (NaNO2)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Hydrogen peroxide (H2O2)", "Ammonia (NH3)" ], "Reaction": [ "Step 1: Dissolve 6-bromo-3,4-dihydro-2H-1-benzopyran-4-one in dry tetrahydrofuran (THF) and add sodium hydride (NaH) to the solution. Stir the mixture at room temperature for 30 minutes to form the sodium salt of the compound.", "Step 2: Add ammonium chloride (NH4Cl) to the reaction mixture and stir for 1 hour to form the corresponding amine.", "Step 3: Add sodium nitrite (NaNO2) to the reaction mixture and stir for 30 minutes to form the diazonium salt.", "Step 4: Add hydrochloric acid (HCl) dropwise to the diazonium salt solution at 0-5°C to form the corresponding aryl chloride.", "Step 5: Dissolve the aryl chloride in a mixture of sodium hydroxide (NaOH) and hydrogen peroxide (H2O2) and heat the mixture at 80-90°C for 2 hours to form the corresponding phenol.", "Step 6: Add ammonia (NH3) to the phenol solution and heat the mixture at 80-90°C for 2 hours to form the final product, 8-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one." ] } | |
CAS RN |
1216183-48-0 |
Product Name |
8-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one |
Molecular Formula |
C9H8BrNO2 |
Molecular Weight |
242.1 |
Purity |
95 |
Origin of Product |
United States |
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